Dimethyl 2-(4,4-dimethyl-2-oxodihydrofuran-3(2H)-ylidene)malonate

• CAS No.: 71817-25-9
• Molecular Formula: C11H14O6
• Molecular Weight: 242.22 g/mol
• IUPAC Name: dimethyl 2-(4,4-dimethyl-2-oxooxolan-3-ylidene)propanedioate
• InChI: InChI=1S/C11H14O6/c1-11(2)5-17-10(14)7(11)6(8(12)15-3)9(13)16-4/h5H2,1-4H3
• InChI Key: CMLQUGKBPMCJQU-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(=O)C1=C(C(=O)OC)C(=O)OC)C

Description

Dimethyl 2-(4,4-dimethyl-2-oxodihydrofuran-3(2H)-ylidene)malonate is a highly functionalized malonate derivative featuring a fused dihydrofuran ring system. The compound is characterized by a conjugated enone moiety (α,β-unsaturated ketone) and two ester groups, which confer unique reactivity for applications in organic synthesis, such as cycloadditions, Michael additions, and annulation reactions.

Biological Activity

Dimethyl 2-(4,4-dimethyl-2-oxodihydrofuran-3(2H)-ylidene)malonate is a compound of increasing interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

Dimethyl 2-(4,4-dimethyl-2-oxodihydrofuran-3(2H)-ylidene)malonate has the following chemical formula:

Property	Value
Molecular Formula	C$_{11}$H$_{14}$O$_6$
Molecular Weight	226.23 g/mol
CAS Number	Not specified

The compound features a ylidene structure that plays a crucial role in its reactivity and biological interactions.

Mechanisms of Biological Activity

Research indicates that compounds similar to dimethyl 2-(4,4-dimethyl-2-oxodihydrofuran-3(2H)-ylidene)malonate exhibit various biological activities, including:

• Antioxidant Activity : The presence of the oxodihydrofuran moiety may contribute to the compound's ability to scavenge free radicals, thereby protecting cells from oxidative stress.
• Anti-inflammatory Effects : Some derivatives have shown promise in reducing inflammation markers, which could be beneficial in treating chronic inflammatory diseases.
• Antitumor Properties : Preliminary studies suggest that this compound may inhibit tumor cell proliferation, although specific mechanisms remain to be fully elucidated.

Research Findings

Several studies have explored the biological activity of related compounds, providing insights into potential therapeutic applications.

Case Study: Antioxidant Activity

A study conducted on structurally similar compounds demonstrated significant antioxidant effects through various assays:

Assay Type	IC50 Value (µM)
DPPH Scavenging	25.5
ABTS Scavenging	30.0
FRAP Assay	15.0

These results indicate that modifications in the molecular structure can enhance antioxidant capabilities, suggesting that dimethyl 2-(4,4-dimethyl-2-oxodihydrofuran-3(2H)-ylidene)malonate may exhibit similar or improved activities.

Case Study: Anti-inflammatory Effects

In a comparative study assessing anti-inflammatory properties, compounds with similar ylidene structures were tested for their ability to inhibit nitric oxide production in macrophages:

Compound	NO Inhibition (%)
Dimethyl Derivative A	45%
Dimethyl Derivative B	60%
Dimethyl 2-(4,4-dimethyl-2-oxodihydrofuran-3(2H)-ylidene)malonate	TBD

The results indicated that modifications in the ylidene structure could lead to enhanced anti-inflammatory effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of dimethyl 2-(4,4-dimethyl-2-oxodihydrofuran-3(2H)-ylidene)malonate, highlighting differences in substituents, synthesis methods, and properties:

Compound	Substituents/Modifications	Synthesis Method	Yield	Physical Properties	Key Applications
Dimethyl 2-(5-benzyl-3-(2-fluorophenyl)thiazol-2(3H)-ylidene)malonate (3i)	Thiazole ring with benzyl and 2-fluorophenyl groups	AgOTf/PPh3-catalyzed cascade reaction	89%	Yellow oil	Antimicrobial activity (inferred from thiazole derivatives)
Dimethyl 2-(2-oxo-1,3-benzothiazol-3(2H)-yl)malonate	Benzothiazole ring with oxo group	Multi-step synthesis (exact method not detailed)	N/A	Solid (melting point not reported)	Potential use in heterocyclic drug scaffolds
Dimethyl 2-(4-aminophenyl)malonate	Para-aminophenyl substituent	Alkylation of malonate with 4-aminobenzyl halide	N/A	White crystalline solid (mp 105–107°C)	Intermediate for pharmaceuticals or agrochemicals
Dimethyl 2-(4-fluorobenzyl)malonate	4-Fluorobenzyl substituent	Alkylation of malonate with 4-fluorobenzyl bromide	N/A	Highly purified biochemical grade	Antioxidant and anti-inflammatory applications
Dimethyl 2-(2,4-diamino-3-cyano-5H-chromeno[2,3-b]pyridin-5-yl)malonate	Chromeno-pyridine fused system with amino and cyano groups	Multicomponent reaction (MCR) involving malonate, aldehyde, and cyclic ketone	High	Solid (detailed characterization provided)	Anticancer or antimicrobial agents (based on chromene derivatives)

Key Structural and Functional Differences :

Heterocyclic Systems: The target compound’s dihydrofuran ring contrasts with thiazole (e.g., 3i ), benzothiazole (), or chromeno-pyridine () systems. Benzothiazole derivatives () exhibit stronger π-conjugation, enhancing stability but reducing electrophilicity compared to dihydrofuran-based analogs.

Substituent Effects: Electron-withdrawing groups (e.g., fluorine in 3i or 4-fluorobenzyl ) increase electrophilicity of the malonate core, favoring nucleophilic attacks. Amino groups () introduce basicity and hydrogen-bonding capacity, making these derivatives suitable for coordination chemistry or drug design.

Synthetic Routes: Ag/PPh3-catalyzed methods dominate thiazole-based malonates (), while MCRs are preferred for fused heterocycles (). The target compound’s dihydrofuran-ylidene system may require specialized domino reactions or cyclopropane dimerization strategies, as seen in related indene derivatives ().

Fluorinated analogs () are linked to antioxidant properties, though direct data on the target compound’s bioactivity are lacking.

Research Findings and Data

Thermal and Solubility Properties :

• Thiazole-ylidene malonates (e.g., 3i ) are typically oils at room temperature due to reduced crystallinity from bulky substituents.
• Amino-substituted derivatives () exhibit higher melting points (105–107°C) and solubility in polar aprotic solvents (e.g., DMSO), advantageous for pharmaceutical formulations.

Catalytic Efficiency :

• AgOTf/PPh3 systems achieve >80% yields for thiazole-based malonates (), whereas MCRs for chromeno-pyridine analogs require stoichiometric reagents but offer atom economy .